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Compound of Interest

Compound Name: 3-Phenylcyclohexanol

Cat. No.: B1616532

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents like 3-Phenylcyclohexanol are paramount for ensuring
laboratory safety and environmental compliance. This guide provides comprehensive,
immediate, and procedural information for the operational use and disposal of 3-
Phenylcyclohexanol.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 3-Phenylcyclohexanol is
the foundation of a robust safety plan.
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Property Value Source
Molecular Formula C12H160 [1112][3]
Molecular Weight 176.25 g/mol [1]
Appearance Light yellow solid [4]

Odor Odorless [4]
Melting Point/Range 58 -62°C/136.4 - 143.6 °F [4]
Boiling Point/Range 153 °C/307.4°F @ 20 mmHg  [4][5]
Flash Point 113.3°C [2]
Density 1.051 g/cm3 [2]
Vapor Pressure 0.000673 mmHg at 25°C [2]

Hazard Identification and GHS Classification

While specific GHS classification for 3-Phenylcyclohexanol is not consistently available,
related compounds and safety data sheets for similar chemicals indicate the following potential

hazards.
Hazard Classification Precautionary Statements
. . o T P264, P280, P302+P352,
Skin Corrosion/Irritation Causes skin irritation

P332+P313, P362

. P264, P280,
Serious Eye Damage/Eye ) S
o Causes serious eye irritation P305+P351+P338,
Irritation
P337+P313
Specific Target Organ Toxicity ) o P261, P271, P304+P340,
] May cause respiratory irritation
(Single Exposure) P312, P403+P233, P405

Note: This information is based on data for 3-Phenylcyclohexanone and should be used as a
precautionary guide.[6]
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Personal Protective Equipment (PPE)

The selection and proper use of PPE are critical to minimize exposure and ensure personal

safety when handling 3-Phenylcyclohexanol.

. Hand Respiratory Protective
Task Eye Protection . . .
Protection Protection Clothing
o Safety glasses ] ]
Weighing and o ) ) o N95 respirator if
i with side shields Disposable nitrile ) Standard
Transferring ) dust is
) or chemical gloves. laboratory coat.
Solid generated.
safety goggles.
] ) ) o Use in a well-
Preparing Chemical splash Disposable nitrile ) Standard
] ventilated area or
Solutions goggles. gloves. laboratory coat.
fume hood.
Handling Safety glasses Disposable nitrile  Use in a well- Standard
Solutions with side shields.  gloves. ventilated area. laboratory coat.

Cleaning and

Waste Disposal

Chemical splash

goggles.

Heavy-duty nitrile

gloves.

Not generally
required if
handled in a
well-ventilated

area.

Standard

laboratory coat.

Operational Plan: Handling and Disposal

A systematic approach to handling and disposal is crucial for safety and to prevent

environmental contamination.

Experimental Workflow for Handling 3-
Phenylcyclohexanol
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Workflow for Handling 3-Phenylcyclohexanol

Preparation

Prepare clean work area
(fume hood)

Y

Don appropriate PPE

Handling
\

Weigh solid 3-Phenylcyclohexanol

Y

Prepare solution

Y

Conduct experiment

Cleanup %; Disposal

Decontaminate glassware and surfaces

Y

Collect liquid and solid waste

Y

Label waste container

Y

Store waste in designated area

Y

Dispose of waste via approved vendor

Doff PPE

Y

Wash hands thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 3-Phenylcyclohexanol.
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Step-by-Step Handling Protocol

Preparation: Before beginning work, ensure the designated workspace, preferably a
chemical fume hood, is clean and uncluttered.[7] Cover the work surface with absorbent,
disposable bench paper.

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.[8]

Weighing and Transfer: Conduct all weighing and transfer operations of solid 3-
Phenylcyclohexanol within a chemical fume hood or other ventilated enclosure to minimize
inhalation exposure.

Solution Preparation: When preparing solutions, slowly add the solid 3-Phenylcyclohexanol
to the solvent to avoid splashing.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[8] Clean all contaminated surfaces.

Step-by-Step Disposal Plan

All waste materials contaminated with 3-Phenylcyclohexanol should be treated as hazardous

chemical waste.

Waste Collection: Collect all waste containing 3-Phenylcyclohexanol, including unused
product and contaminated materials (e.g., absorbent pads, gloves), in a designated, properly
labeled, and sealed container.[9]

Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name ("3-
Phenylcyclohexanol"), and all relevant hazard symbols.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area,
away from incompatible materials.

Professional Disposal: Arrange for the collection and disposal of the chemical waste through
a licensed and approved hazardous waste disposal company. Provide the waste disposal
company with the Safety Data Sheet (SDS) for 3-Phenylcyclohexanol.
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Emergency Procedures
Spill Response

o Evacuate: Evacuate the immediate area of the spill.
e Ventilate: Ensure the area is well-ventilated.

o Contain: If safe to do so, contain the spill using an inert absorbent material such as sand,
earth, or a commercial sorbent. Do not use combustible materials like paper towels.

o Collect: Carefully collect the absorbed material and place it in a sealed, labeled container for
disposal as hazardous waste.

o Decontaminate: Clean the spill area with an appropriate solvent, and collect the cleaning
materials for disposal as hazardous waste.

o Report: Report the spill to your laboratory supervisor and Environmental Health and Safety
(EHS) department in accordance with your institution's policies.[7]

First Aid Measures

e Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[4]

o Skin Contact: Wash off imnmediately with soap and plenty of water while removing all
contaminated clothes and shoes. Get medical attention if symptoms occur.[4]

e Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[4]

e Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterward. Never give anything by mouth to an unconscious person. Call a physician or
poison control center immediately.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 3-
Phenylcyclohexanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616532#personal-protective-equipment-for-
handling-3-phenylcyclohexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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